Cas no 1593830-69-3 (1-{[(2-Phenoxyethyl)amino]methyl}cyclobutan-1-ol)

• Product Name: 1-{[(2-Phenoxyethyl)amino]methyl}cyclobutan-1-ol
• CAS No: 1593830-69-3
• MF: C₁₃H₁₉NO₂
• MW: 221.29546380043
• CID: 5046036
• Update Time: 2025-06-28

1-{[(2-Phenoxyethyl)amino]methyl}cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-{[(2-phenoxyethyl)amino]methyl}cyclobutan-1-ol
• 1-(((2-Phenoxyethyl)amino)methyl)cyclobutan-1-ol
• 1-[(2-phenoxyethylamino)methyl]cyclobutan-1-ol
• 1-{[(2-Phenoxyethyl)amino]methyl}cyclobutan-1-ol

• Inchi： 1S/C13H19NO2/c15-13(7-4-8-13)11-14-9-10-16-12-5-2-1-3-6-12/h1-3,5-6,14-15H,4,7-11H2
• InChI Key： JRCNOOKCAPVFBP-UHFFFAOYSA-N
• SMILES： OC1(CNCCOC2C=CC=CC=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 198
• XLogP3: 1.5
• Topological Polar Surface Area: 41.5

Additional information on 1-{[(2-Phenoxyethyl)amino]methyl}cyclobutan-1-ol

Professional Introduction to Compound with CAS No. 1593830-69-3 and Product Name: 1-{[(2-Phenoxyethyl)amino]methyl}cyclobutan-1-ol

The compound with the CAS number 1593830-69-3 and the product name 1-{[(2-Phenoxyethyl)amino]methyl}cyclobutan-1-ol represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in pharmaceutical development and drug discovery. The molecular structure of this compound incorporates a cyclobutane ring, which is a key feature that contributes to its distinct chemical properties and reactivity. This cyclobutane moiety is further functionalized with an amine group and a phenoxyethyl side chain, creating a versatile scaffold that can be modified for various therapeutic purposes.

In recent years, the exploration of cycloalkane derivatives has been a focal point in medicinal chemistry due to their ability to modulate biological pathways effectively. The presence of the (2-Phenoxyethyl)amino group in the molecular structure suggests potential interactions with biological targets, making this compound a promising candidate for further investigation. The phenoxyethyl moiety, in particular, is known for its ability to enhance solubility and bioavailability, which are critical factors in drug design. These attributes make 1-{[(2-Phenoxyethyl)amino]methyl}cyclobutan-1-ol an attractive molecule for developing novel therapeutic agents.

Current research in the field of biochemical interactions has highlighted the importance of structural diversity in drug candidates. The cyclobutane ring in this compound provides a rigid backbone that can be selectively modified to target specific biological processes. This structural motif has been observed to improve binding affinity and selectivity, which are essential for effective drug action. Additionally, the amine group serves as a site for further derivatization, allowing chemists to tailor the compound’s properties for specific applications.

One of the most compelling aspects of this compound is its potential in the development of drugs targeting neurological disorders. Studies have shown that cycloalkane derivatives can interact with neurotransmitter receptors, potentially offering new treatments for conditions such as depression, anxiety, and neurodegenerative diseases. The (2-Phenoxyethyl)amino group, in particular, has been associated with enhanced penetration through the blood-brain barrier, which is crucial for central nervous system drugs. This feature positions 1-{[(2-Phenoxyethyl)amino]methyl}cyclobutan-1-ol as a promising candidate for further exploration in this therapeutic area.

Furthermore, the compound’s structural features make it suitable for investigating its role in anti-inflammatory and immunomodulatory processes. Recent advancements in chemical biology have demonstrated that modifications on the cyclobutane ring can influence inflammatory pathways by interacting with cytokine receptors and signaling molecules. The presence of both an amine and a phenoxyethyl group provides multiple sites for interaction with biological targets, suggesting broad therapeutic potential.

The synthesis of 1-{[(2-Phenoxyethyl)amino]methyl}cyclobutan-1-ol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclobutane ring typically involves cyclization reactions followed by functional group transformations to introduce the desired substituents. The synthesis of the (2-Phenoxyethyl)amino side chain requires careful selection of reagents and catalysts to achieve optimal results. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

In conclusion, the compound with CAS number 1593830-69-3 and product name 1-{[(2-Phenoxyethyl)amino]methyl}cyclobutan-1-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile molecule with potential applications in treating neurological disorders, inflammation, and other diseases. Ongoing research continues to explore its full therapeutic potential, making it a valuable asset in the quest for novel treatments.